1-(2,6-Difluorophenyl)-3-(3-(3-methylisoxazol-5-yl)propyl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea
• InChI: InChI=1S/C14H15F2N3O2/c1-9-8-10(21-19-9)4-3-7-17-14(20)18-13-11(15)5-2-6-12(13)16/h2,5-6,8H,3-4,7H2,1H3,(H2,17,18,20)
• InChI Key: ZRYQQSMMYMWGLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCCNC(=O)NC2=C(C=CC=C2F)F
• Molecular Formula: C14H15F2N3O2
• Molecular Weight: 295.28 g/mol

Description

1-(2,6-Difluorophenyl)-3-(3-(3-methylisoxazol-5-yl)propyl)urea, commonly known as DPU-9945, is a chemical compound that has gained significant attention from researchers due to its potential use in various scientific applications. DPU-9945 is a white crystalline solid that belongs to the class of urea derivatives. In

Scientific Research Applications

Inhibition of Chitin Synthesis

Compounds structurally related to "1-(2,6-Difluorophenyl)-3-(3-(3-methylisoxazol-5-yl)propyl)urea" have been identified as potent inhibitors of chitin synthesis in insects. For instance, diflubenzuron and its analogs disrupt the formation of chitin in the cuticle of larvae, leading to their death by inhibiting the process of cuticle deposition without affecting chitinase activity. This mechanism of action underpins their use as insecticides, showcasing the potential of these compounds in pest control strategies (Deul, Jong, & Kortenbach, 1978).

Crystal Structure Analysis

The crystal structure of chlorfluazuron, a compound similar to the one , has been analyzed to understand its molecular configuration and interactions. Such studies are crucial for designing new compounds with enhanced insecticidal properties. The crystal packing is characterized by hydrogen bonding and π–π interactions, contributing to its stability and reactivity (Cho, Kim, Lee, & Kim, 2015).

Synthesis and Biological Activity

Research has also focused on the synthesis of novel derivatives and their biological activities. For example, urea derivatives have shown promising antitumor activities, highlighting the therapeutic potential of these compounds beyond pest control. The structural confirmation of these compounds is crucial for understanding their bioactivity and optimizing their efficacy (Ling, Xin, Zhong, & Jian‐xin, 2008).

Antifungal and Antibacterial Properties

The modification of the urea scaffold has led to the development of compounds with significant antifungal and antibacterial properties. This is particularly important for addressing crop diseases and developing new pharmaceuticals. The efficacy of these compounds against various pathogens underscores their versatility and potential for widespread application (Sujatha, Shilpa, & Gani, 2019).